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Compound of Interest

Compound Name: (+)-Mayurone
Cat. No.: B1253137
Get Quote
. J

Technical Guide: (+)-Mayurone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the chemical identity of (+)-Mayurone, a
naturally occurring sesquiterpenoid. The information is compiled to serve as a foundational
reference for professionals in the fields of chemistry, pharmacology, and drug development.

Chemical Identification

(+)-Mayurone is a bicyclic ketone with a distinctive chemical structure. The nomenclature and
various identifiers are crucial for accurate database searches and unambiguous scientific
communication.

IUPAC Name

The systematic name for (+)-Mayurone, according to the International Union of Pure and
Applied Chemistry (IUPAC) nomenclature, is:

(1aR,4aS,8aS)-44a,8,8-trimethyl-1a,3,4,5,6,7-hexahydro-1H-cyclopropa[jjnaphthalen-2-one[1]

Synonyms
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In scientific literature and chemical databases, (+)-Mayurone may be referred to by several

alternative names. These synonyms are important for comprehensive literature reviews and

substance identification.

(+)-15-nor-4-thujopsen-3-one[1]

Mayurone[2][3]

one[3]

Physicochemical Properties

4a,8,8-trimethyl-1a,5,6,7-tetrahydro-1H-cyclopropa(j)naphthalen-2-one[2]

(1aR,8aS)-1,1a,5,6,7,8-Hexahydro-4af3,8,8-trimethylcyclopropald]naphthalen-2(4aH)-one[3]

(1aR,4aS,8aS)-4a,8,8-trimethyl-1H,1aH,2H,4aH,5H,6H,7H,8H-cyclopropale]naphthalen-2-

The following table summarizes the key computed physicochemical properties of (+)-

Mayurone. These properties are essential for understanding its behavior in various chemical

and biological systems.

Property Value Source

Molecular Formula C14H220 PubChem[1]
Molecular Weight 206.32 g/mol PubChem[1]
Monoisotopic Mass 206.167065321 Da PubChem[1]
XlogP3 3.6 PubChem[1]
InChl Key OZVBAFBRWICCHY- PubChem([1]

BPNCWPANSA-N
SMILES clceehzcccc(caalisc] PubChem([1]

C@H]3C(=0)CC2)(C)C

Further Research and Data
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Detailed experimental protocols for the synthesis or isolation of (+)-Mayurone, as well as
specific quantitative biological activity data, are not extensively documented in publicly
available literature. Researchers interested in these aspects would need to consult specialized
chemical synthesis and natural product journals or conduct de novo experimental
investigations.

Due to the absence of specific signaling pathway or experimental workflow data for (+)-
Mayurone in the reviewed sources, visualizations in the DOT language are not applicable at
this time.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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